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Compound of Interest

Compound Name: PFI-90

cat. No.: B2861262

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents is paramount to ensuring a secure laboratory environment and
regulatory compliance. This document provides a comprehensive, step-by-step guide for the
proper disposal of PFI-90, a selective inhibitor of histone demethylase (KDM3B). Adherence to
these procedures will minimize risks and support a culture of safety within your institution.

Immediate Safety and Handling Precautions

PFI-90 is classified as a combustible solid and should be handled with care.[1] Before initiating
any disposal procedures, ensure you are wearing appropriate Personal Protective Equipment
(PPE), including safety goggles, gloves, and a lab coat. All handling of PFI-90 waste should be
conducted in a well-ventilated area, preferably within a chemical fume hood.[2][3]

Step-by-Step Disposal Protocol for PFI-90

The disposal of PFI-90 must be managed through your institution's hazardous waste program.
[4][5] Under no circumstances should PFI-90 or its containers be disposed of in the regular
trash or down the sanitary sewer.[2][4][5]

1. Waste ldentification and Segregation:

o Treat all unwanted PFI-90, including expired material, contaminated items (e.g., gloves,
wipes), and residues, as hazardous chemical waste.[4][6]

o Solid PFI-90 waste should be collected separately from liquid waste.[7]
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Segregate PFI-90 waste from incompatible materials, particularly strong oxidizing agents, to
prevent adverse chemical reactions.[3][8]

. Waste Container Selection and Labeling:

Use a designated, compatible container for the collection of solid PFI-90 waste. The
container should be in good condition, with no leaks or cracks, and have a secure, tight-
fitting 1id.[8][9][10]

Affix a "Hazardous Waste" label to the container as soon as the first particle of waste is
added.[4][6][10]

The label must include the following information:

o

The words "Hazardous Waste"[8][10]

[¢]

Full Chemical Name: "PFI-90" (avoid abbreviations)[10]

[¢]

Associated Hazards: "Combustible Solid"[1]

o

Accumulation Start Date[8]

o

Principal Investigator's Name and Contact Information[11]

o Laboratory Location (Building and Room Number)[4]

. Waste Accumulation and Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area
within the laboratory.[8][9] This area should be clearly marked and away from general
laboratory traffic.

Keep the waste container closed at all times, except when adding waste.[4][6][9]

It is recommended to use secondary containment, such as a larger, chemically resistant tray
or bin, to mitigate potential spills.[4][6][10]

. Disposal of Empty PFI-90 Containers:
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» A container that held PFI-90 is not considered empty until it has been triple-rinsed with a
suitable solvent (e.g., ethanol or DMSO, in which PFI-90 is soluble).[1][4][10]

e The rinsate from this process must be collected and managed as hazardous liquid waste.[10]
[12]

e Once triple-rinsed, deface or remove the original manufacturer's label from the empty
container. It may then be disposed of as non-hazardous solid waste, in accordance with your
institution's policies.[1][4]

5. Arranging for Final Disposal:

e Once the waste container is full or ready for disposal, contact your institution's Environmental
Health and Safety (EHS) or hazardous waste management office to schedule a pickup.[1][9]

» Do not transport hazardous waste outside of your laboratory. Trained EHS personnel will
handle the collection and transportation for final disposal, which is typically incineration for
flammable or combustible solids.[4][13]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative parameters related to the
handling and disposal of PFI-90.

Parameter Value/Guideline Source
PFI-90 Physical State Solid --INVALID-LINK--
Storage Class 11 - Combustible Solids [1]
Maximum Accumulation 55 gallons (hazardous waste ]
(Satellite Area) total)
] ] o No more than 1 inch or 3% by
Empty Container Residue Limit . [12]
weight

Rinsing Protocol for Empty Triple-rinse with a suitable

. [11[4][10]
Containers solvent
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Experimental Protocols

While specific disposal protocols for PFI-90 are not published, the recommended procedure is
based on standard laboratory practices for disposing of solid, combustible chemical waste. The
core experimental protocol is the triple-rinse procedure for empty containers:

Objective: To decontaminate an empty container that held PFI-90 for safe disposal as non-
hazardous waste.

Materials:

Empty PFI-90 container

Appropriate solvent (e.g., ethanol or DMSO)

Hazardous liquid waste container, properly labeled

Personal Protective Equipment (PPE)
Methodology:

» In a chemical fume hood, add a small amount of the selected solvent to the empty PFI-90
container.

e Securely cap the container and swirl gently to rinse all interior surfaces.

e Pour the solvent rinsate into the designated hazardous liquid waste container.
» Repeat steps 1-3 two more times for a total of three rinses.

o Allow the empty container to air dry completely in the fume hood.

» Deface the original label and dispose of the container according to institutional guidelines for
non-hazardous solid waste.

Visualizing the PFI-90 Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of PFI-90 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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